2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-1-(pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-[[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C23H23N5O2S/c1-30-17-8-6-7-16(13-17)28-22(19-14-24-20-10-3-2-9-18(19)20)25-26-23(28)31-15-21(29)27-11-4-5-12-27/h2-3,6-10,13-14,24H,4-5,11-12,15H2,1H3
• InChI Key: VTCPLIDQSUYNLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=NN=C2SCC(=O)N3CCCC3)C4=CNC5=CC=CC=C54
• Molecular Formula: C23H23N5O2S
• Molecular Weight: 433.5 g/mol

Description

2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-1-(pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C23H23N5O2S and its molecular weight is 433.53. The purity is usually 95%.
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Scientific Research Applications

Anti-Inflammatory Activity

Compounds similar to 2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-1-(pyrrolidin-1-yl)ethanone have demonstrated anti-inflammatory activity. Specifically, derivatives of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, a related chemical structure, were found to exhibit this property (Labanauskas et al., 2004).

Antioxidant and Anticancer Activity

Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which share structural similarities, have shown significant antioxidant activity and potential anticancer properties. One compound, 1-(4-Fluorophenyl)-2-((5-(2-((4-methoxyphenyl)amino)ethyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)ethanone, was particularly active against the glioblastoma U-87 cell line (Tumosienė et al., 2020).

Synthesis and Evaluation of Derivatives for Antifungal Activity

The synthesis and evaluation of derivatives with similar chemical structures have been conducted for antifungal activities. This includes the creation of novel 2 - ((2 - (phenyl/4 - chlorophenyl) - 1 - ((4 - ((Z) - 1 - (substitutedphenyl)ethylideneamino) - 5 - mercapto - 4H - 1,2,4 - triazol - 3 - yl)methyl) - 1H - indol - 3 - yl)methyleneamino)benzoic acid derivatives (Singh & Vedi, 2014).

Synthesis and Properties of Conducting Polymers

Research into conducting polymers has utilized derivatives that include the methoxyphenyl group, indicating potential applications in material science. For instance, the synthesis of poly-[2,5-di(thiophen-2-yl)-1H-pyrrole] derivatives and their electrical conductivity properties were studied, revealing the influence of substituents on these properties (Pandule et al., 2014).

Exploration in Medicinal Chemistry

The structure of similar compounds has been explored for potential medicinal applications. For instance, a study on the synthesis, structure, and properties of some 5-R-4-phenyl-1,2,4-triazole-3-thiol derivatives, which are structurally related, aimed to discover substances with biological activity (Hotsulia, 2019).

Antimicrobial Activity

Compounds with a 1,2,4-triazole structure, closely related to the target compound, have been synthesized and evaluated for antimicrobial activities. This includes novel 3-(1-aryl-1H-1,2,3-triazol-4-yl)-2-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl) propan-1-ones (Nagamani et al., 2018).